Cas no 4187-87-5 (1-phenylprop-2-yn-1-ol)

• Product Name: 1-phenylprop-2-yn-1-ol
• CAS No: 4187-87-5
• MF: C₉H₈O
• MW: 132.159222602844
• MDL: MFCD00021860
• CID: 44825
• PubChem ID: 20155
• Update Time: 2025-04-18

1-phenylprop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Phenylprop-2-yn-1-ol
• Phenylpropynol
• 1-Phenyl-2-propyn-1-ol
• alpha-Ethynylbenzyl alcohol
• (+/-)-1-phenyl-2-propyn-1-ol
• Phenylpropargylalcohol
• 1-Phenylpropargyl Alcohol
• Ethynylphenylcarbinol
• Phenylethynylcarbinol
• 2-Propyn-1-ol, 1-phenyl-
• Benzyl alcohol, .alpha.-ethynyl-
• Benzenemethanol, .alpha.-ethynyl-
• alpha-Ethynylbenzenemethanol
• alpha-Phenylpropargyl alcohol
• 1-Phenyl-prop-2-yn-1-ol
• 1-Phenyl-2-propyne-1-ol
• .alpha.-Ethynylbenzyl alcohol
• .alpha.-Phenylpropargyl alcohol
• UIGLAZDLBZDVBL-UHFFFAOYSA-N
• BENZYL ALCOHOL, alpha
• BENZYL ALCOHOL, alpha-ETHYNYL-
• 1-Phenyl-prop-
• FT-0771550
• A825687
• 1-Phenyl-2-propyn-1-ol, 98%
• NSC 4326
• MFCD00021860
• SCHEMBL77244
• SY008625
• P0220
• AMY1276
• alpha-(Ethynyl)-benzenemethanol
• EINECS 224-064-6
• FT-0772525
• F0001-1173
• NSC-4326
• 3-hydroxy-3-phenyl-1-propyne
• CS-W013411
• SY008627
• SB44754
• EN300-199599
• Benzenemethanol, alpha-ethynyl-
• SY008626
• AI3-24430
• NSC4326
• phenylpropargyl alcohol
• AC1347
• DTXSID10871061
• MFCD00210084
• 4187-87-5
• MFCD00210083
• CHEMBL2323854
• FT-0608237
• DS-6255
• NS00048255
• InChI=1/C9H8O/c1-2-9(10)8-6-4-3-5-7-8/h1,3-7,9-10
• AKOS009157774
• DB-072935
• BENZENEMETHANOL, ?-ETHYNYL-
• DB-073516
• 1-phenylprop-2-yn-1-ol

• MDL： MFCD00021860
• Inchi： 1S/C9H8O/c1-2-9(10)8-6-4-3-5-7-8/h1,3-7,9-10H
• InChI Key： UIGLAZDLBZDVBL-UHFFFAOYSA-N
• SMILES： OC(C#C)C1C=CC=CC=1
• BRN： 742365

Computed Properties

• Exact Mass: 132.05800
• Monoisotopic Mass: 132.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.087 g/mL at 25 °C(lit.)
• Melting Point: 22-23 °C (lit.)
• Boiling Point: 115°C/14mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.549(lit.)
• PSA: 20.23000
• LogP: 1.35320
• Solubility: Uncertain

1-phenylprop-2-yn-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN2810
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：DO5900000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/38
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Cold storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons